Cas no 1046861-20-4 (4-Bromo-2-chlorophenylboronic Acid)
4-Bromo-2-chlorophenylboronic acid is a boronic acid derivative widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl compounds. Its halogen-substituted aromatic structure enhances reactivity and selectivity in palladium-catalyzed transformations, making it valuable for pharmaceutical and agrochemical applications. The compound exhibits good stability under standard conditions and is compatible with a range of solvents, facilitating its use in diverse synthetic protocols. Its high purity and well-defined reactivity profile ensure consistent performance in complex organic syntheses. Proper handling under inert conditions is recommended to maintain its integrity for optimal results in coupling reactions.
1046861-20-4 structure
Product Name:4-Bromo-2-chlorophenylboronic Acid
CAS No:1046861-20-4
MF:C6H5BBrClO2
MW:235.270700216293
MDL:MFCD13195646
CID:840055
PubChem ID:53216313
Update Time:2025-06-07
4-Bromo-2-chlorophenylboronic Acid Chemical and Physical Properties
Names and Identifiers
-
- (4-Bromo-2-chlorophenyl)boronic acid
- 4-BROMO-2-CHLOROPHENYLBORONIC ACID
- (4-Bromo-2-chlorophenyl)
- HVPHTYHDVLGKMO-UHFFFAOYSA-N
- 4-bromo-2-chlorophenyl boronic acid
- FCH1382265
- OR360775
- AX8230011
- Boronic acid,B-(4-bromo-2-chlorophenyl)-
- Y3588
- ST24020533
- SY105378
- 1046861-20-4
- SCHEMBL1425395
- AKOS015855855
- DB-114175
- DS-17484
- 4-Bromo-2-chlorophenylboronic acid(contains varying amounts of Anhydride)
- F15523
- (4-Bromo-2-chlorophenyl)boronicacid
- DTXSID10681561
- MFCD13195646
- WRB86120
- 4-Bromo-2-chlorophenylboronic Acid
-
- MDL: MFCD13195646
- Inchi: 1S/C6H5BBrClO2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3,10-11H
- InChI Key: HVPHTYHDVLGKMO-UHFFFAOYSA-N
- SMILES: BrC1C=CC(B(O)O)=C(C=1)Cl
Computed Properties
- Exact Mass: 233.92500
- Monoisotopic Mass: 233.92545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
Experimental Properties
- Density: 1.79±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.52 g/l) (25 º C),
- PSA: 40.46000
- LogP: 0.78230
4-Bromo-2-chlorophenylboronic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM136133-1g |
(4-Bromo-2-chlorophenyl)boronic acid |
1046861-20-4 | 95+% | 1g |
$125 | 2021-08-05 | |
| Chemenu | CM136133-5g |
(4-Bromo-2-chlorophenyl)boronic acid |
1046861-20-4 | 95+% | 5g |
$493 | 2021-08-05 | |
| Chemenu | CM136133-10g |
(4-Bromo-2-chlorophenyl)boronic acid |
1046861-20-4 | 95+% | 10g |
$974 | 2021-08-05 | |
| Chemenu | CM136133-25g |
(4-Bromo-2-chlorophenyl)boronic acid |
1046861-20-4 | 95+% | 25g |
$2432 | 2021-08-05 | |
| Ambeed | A286022-100mg |
(4-Bromo-2-chlorophenyl)boronic acid |
1046861-20-4 | 97% | 100mg |
$20.0 | 2024-04-26 | |
| Ambeed | A286022-250mg |
(4-Bromo-2-chlorophenyl)boronic acid |
1046861-20-4 | 97% | 250mg |
$36.0 | 2024-04-26 | |
| Ambeed | A286022-1g |
(4-Bromo-2-chlorophenyl)boronic acid |
1046861-20-4 | 97% | 1g |
$105.0 | 2024-04-26 | |
| Ambeed | A286022-5g |
(4-Bromo-2-chlorophenyl)boronic acid |
1046861-20-4 | 97% | 5g |
$391.0 | 2024-04-26 | |
| Apollo Scientific | OR360775-1g |
4-Bromo-2-chlorophenylboronic acid |
1046861-20-4 | 97% | 1g |
£91.00 | 2025-02-19 | |
| Apollo Scientific | OR360775-5g |
4-Bromo-2-chlorophenylboronic acid |
1046861-20-4 | 97% | 5g |
£404.00 | 2025-02-19 |
4-Bromo-2-chlorophenylboronic Acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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